Cas no 291775-53-6 ((1S,3R,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-3-carboxylic acid)

(1S,3R,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-3-carboxylic acid is a chiral bicyclic compound featuring a rigid norbornane scaffold with a Boc-protected amine and a carboxylic acid functional group. Its stereochemically defined structure makes it a valuable intermediate in asymmetric synthesis, particularly for the preparation of constrained peptidomimetics and bioactive molecules. The tert-butoxycarbonyl (Boc) group enhances stability during synthetic manipulations, while the carboxylic acid moiety allows for further derivatization. The compound’s conformational rigidity is advantageous in medicinal chemistry for designing ligands with precise spatial orientation. High enantiomeric purity and well-defined reactivity contribute to its utility in pharmaceutical research and fine chemical synthesis.

(1S,3R,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-3-carboxylic acid structure

291775-53-6 structure

Product Name:(1S,3R,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-3-carboxylic acid

CAS No:291775-53-6

MF:C₁₂H₁₉NO₄

MW:241.28356385231

MDL:MFCD11656159

CID:249096

PubChem ID:69804458

Update Time:2025-06-07

(1S,3R,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Azabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, 2-(1,1-dimethylethyl) ester, (1S,3R,4R)-
- (1S,3R,4S)-2-(TERT-BUTOXYCARBONYL)-2-AZABICYCLO[2.2.1]HEPTANE-3-CARBOXYLIC ACID
- (3R)-N-Boc-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
- (1S,3R,4R)-N-tert-butoxycarbonyl-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
- exo-2-Azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid 2-(1,1-dimethylethyl) ester
- (1S,3R,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
- 291775-53-6
- SCHEMBL6504447
- 2-azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid, 2-(1,1-dimethylethyl) ester, (1s,3r,4r)-
- (1S,3R,4R)-2-(tert-Butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
- AMY34351
- J-017423
- IFAMSTPTNRJBRG-HRDYMLBCSA-N
- W14572
- (1S,3R,4R)-2-tert-butoxycarbonyl-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
- (1S,3R,4R)-N-Boc-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
- 486415-32-1
- MFCD11656159
- (1S, 3R, 4R)-2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
- Rel-(1s,3s,4r)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-3-carboxylicacid
- AKOS025396215
- Rel-(1s,3s,4r)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
- P11187
- CS-0011850
- W14521
- A876513
- (3R)-N-Boc-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
- Racemic-(1S,3R,4R)-2-(Tert-Butoxycarbonyl)-2-Azabicyclo[2.2.1]Heptane-3-Carboxylic Acid
- AC-29002
- (1R,3S,4R)-2-(tert-Butoxycarbonyl)-2-azabicyclo-[2.2.1]heptane-3-carboxylic acid
- (1S,3R,4R)-2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
- (1s,3r,4r)-2-((tert-butoxy)carbonyl)-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
- AS-50822
- MDL： MFCD11656159
- Inchi： 1S/C12H19NO4/c1-12(2,3)17-11(16)13-8-5-4-7(6-8)9(13)10(14)15/h7-9H,4-6H2,1-3H3,(H,14,15)/t7-,8+,9-/m1/s1
- InChI Key： IFAMSTPTNRJBRG-HRDYMLBCSA-N
- SMILES： O(C(C)(C)C)C(N1[C@@H](C(=O)O)[C@@H]2CC[C@H]1C2)=O

Computed Properties

Exact Mass: 241.13100
Monoisotopic Mass: 241.13140809g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 347
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 66.8Å²

Experimental Properties

Melting Point: 148-153 °C
PSA: 66.84000
LogP: 1.79690

(1S,3R,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-3-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 36/37/38-50
Safety Instruction： 36/37/39-61
Hazardous Material Identification：
Risk Phrases：R36/37/38; R50
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(1S,3R,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-3-carboxylic acid Pricemore >>

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